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Compound of Interest

Compound Name: (R,R)-Lrrk2-IN-7

Cat. No.: B12388186 Get Quote

When handling (R,R)-Lrrk2-IN-7 waste, it is crucial to assume the compound has hazardous

properties, including potential toxicity and environmental hazards, similar to other bioactive

small molecule kinase inhibitors.[1][2][3][4][5]

Waste Identification and Segregation: All waste containing (R,R)-Lrrk2-IN-7 must be treated

as hazardous chemical waste. It is imperative to segregate this waste from non-hazardous

trash and from other incompatible chemical waste streams to prevent dangerous reactions.

[6][7][8] For instance, store acids and bases separately, and keep oxidizing agents away

from organic compounds.[6][7]

Container Management: Hazardous waste must be collected in containers that are

compatible with the chemical contents and are in good condition.[8] Containers must be kept

securely closed except when adding waste.[6][8][9] All waste containers must be clearly

labeled with the words "Hazardous Waste" and the full names of all chemical components.

Satellite Accumulation Areas (SAA): Laboratories should have a designated satellite

accumulation area for the temporary collection of hazardous waste.[6] These areas must be

inspected regularly for leaks, and containers should be moved to a central storage facility

once they are full or within a specified timeframe (e.g., one year for partially filled

containers).[6]

Prohibited Disposal Methods: Under no circumstances should hazardous waste be disposed

of down the drain or by evaporation in a fume hood.[6][9] Given that related LRRK2 inhibitors

show high aquatic toxicity, sewer disposal must be strictly avoided.[1]
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Step-by-Step Disposal Procedures for (R,R)-Lrrk2-
IN-7
The proper disposal method for (R,R)-Lrrk2-IN-7 depends on its physical state and what it has

come into contact with.

1. Unused or Expired Solid (Neat) Compound:

If possible, keep the compound in its original, labeled container.
If repackaging is necessary, use a new, compatible container and clearly label it with the full
chemical name and any known hazard information.
Place the sealed container in the designated collection bin for solid hazardous chemical
waste, to be collected by your institution's Environmental Health and Safety (EHS)
department.

2. Solutions of (R,R)-Lrrk2-IN-7:

Collect all solutions containing (R,R)-Lrrk2-IN-7 (e.g., dissolved in DMSO) in a dedicated,
leak-proof liquid waste container.[10]
The container should be made of a material compatible with the solvent used (e.g., plastic
bottles are often preferred).[10]
Label the container with "Hazardous Waste" and list all components, including the full name
of the inhibitor and the solvent(s).
Store this container in a designated satellite accumulation area, ensuring it is segregated
from incompatible waste streams.[6][7]

3. Contaminated Labware and Personal Protective Equipment (PPE):

Disposable Items: Gloves, pipette tips, weigh paper, and other disposable items that are
grossly contaminated with (R,R)-Lrrk2-IN-7 should be collected in a designated, lined
container for solid hazardous waste.
Empty Containers: The original containers of the solid compound must be triple-rinsed with a
suitable solvent (e.g., the solvent used for your experiments) before being disposed of as
non-hazardous waste.[8][10]
The first rinsate must be collected and disposed of as hazardous liquid waste.[10]
Subsequent rinses can often be disposed of down the drain, but check your institutional
guidelines.[10]
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After rinsing, deface or remove the original label before disposing of the container in the
appropriate recycling or trash receptacle.[9]
Glassware: Reusable glassware should be decontaminated by rinsing with a suitable
solvent, with the rinsate collected as hazardous liquid waste. Following this initial
decontamination, the glassware can be washed using standard laboratory procedures.

Quantitative Data Summary
While specific quantitative disposal limits for (R,R)-Lrrk2-IN-7 are not available, general federal

and institutional guidelines for hazardous waste accumulation apply.

Parameter Guideline Citation

Maximum Hazardous Waste

Volume

Do not accumulate more than

55 gallons of hazardous waste

in a satellite accumulation

area.

[8][9]

Maximum Acutely Hazardous

Waste

Do not accumulate more than

1 quart of acutely hazardous

waste (P-listed).

[7][8][9]

Container Rinsing

Empty containers that held

acute hazardous waste must

be triple-rinsed.

[8]

pH for Drain Disposal

For permissible aqueous

solutions, pH should be

between 5.0 and 12.5 before

drain disposal.

[6]

Note: As the acute toxicity of (R,R)-Lrrk2-IN-7 is unknown, it is prudent to handle it as an

acutely hazardous substance and follow the triple-rinsing protocol for its empty containers.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from work with (R,R)-Lrrk2-IN-7.
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Caption: Disposal decision workflow for (R,R)-Lrrk2-IN-7 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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